Cas no 1774897-17-4 ({1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride)

• Product Name: {1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride
• CAS No: 1774897-17-4
• MF: C₈H₁₅ClN₄O
• MW: 218.683900117874
• CID: 4704541
• Update Time: 2025-05-19

{1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(Pyrrolidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl]methanol hydrochloride
• (1-{[(2S)-pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol hydrochloride
• (1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
• {1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride

• Inchi： 1S/C8H14N4O.ClH/c13-6-8-5-12(11-10-8)4-7-2-1-3-9-7;/h5,7,9,13H,1-4,6H2;1H
• InChI Key： QCPMTHXTKALMKP-UHFFFAOYSA-N
• SMILES： Cl.OCC1=CN(CC2CCCN2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on {1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride

Recent Advances in the Study of 1774897-17-4 and {1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol Hydrochloride

The chemical compound 1774897-17-4 and its derivative, {1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a growing class of molecules that exhibit potential therapeutic applications, particularly in the areas of neurodegenerative diseases and infectious diseases. This research brief aims to synthesize the latest findings and provide a comprehensive overview of their biological activities, mechanisms of action, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1774897-17-4, which contribute to its high binding affinity for specific biological targets. The compound's pyrrolidine and triazole moieties are particularly noteworthy, as they facilitate interactions with key enzymes and receptors involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1774897-17-4 acts as a potent inhibitor of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. This finding suggests its potential as a lead compound for developing novel therapeutics targeting cognitive disorders.

The derivative, {1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride, has also been the subject of extensive research due to its enhanced solubility and bioavailability compared to the parent compound. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that this derivative exhibits remarkable efficacy against bacterial pathogens, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings underscore its potential as a promising candidate for addressing the global challenge of antibiotic resistance.

In addition to their therapeutic potential, both compounds have been investigated for their utility in chemical biology tools. A 2024 study in ACS Chemical Biology reported the use of 1774897-17-4 as a molecular probe to study protein-protein interactions in live cells. The compound's fluorescent properties, when modified, enabled real-time visualization of dynamic cellular processes, offering new insights into intracellular signaling pathways. Similarly, the hydrochloride derivative has been employed in click chemistry applications, facilitating the synthesis of complex biomolecules with high efficiency and specificity.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed. Ongoing research efforts are focused on structural modifications to improve their drug-like properties while retaining their biological activity. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of these compounds into viable therapeutic agents.

In conclusion, the latest research on 1774897-17-4 and {1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride highlights their multifaceted potential in both therapeutic and research applications. As our understanding of their mechanisms and interactions deepens, these compounds are poised to make significant contributions to the fields of chemical biology and drug discovery. Future studies will likely explore their applications in additional disease models and further refine their pharmacological profiles.